Heptadeca-1,9-diene-4,6-diyne-3,8-diol

• CAS No.: 55297-87-5
• Product Name: Heptadeca-1,9-diene-4,6-diyne-3,8-diol
• Molecular Formula: C17H24O2
• Molecular Weight: 260.4 g/mol
• IUPAC Name: (3S,8S,9Z)-heptadeca-1,9-dien-4,6-diyne-3,8-diol
• Standard InChI: InChI=1S/C17H24O2/c1-3-5-6-7-8-9-10-14-17(19)15-12-11-13-16(18)4-2/h4,10,14,16-19H,2-3,5-9H2,1H3/b14-10-/t16-,17-/m0/s1
• Standard InChIKey: QWCNQXNAFCBLLV-UVTDQMKNSA-N
• Isomeric SMILES: CCCCCCC/C=C\[C@@H](C#CC#C[C@H](C=C)O)O
• Canonical SMILES: CCCCCCCC=CC(C#CC#CC(C=C)O)O
• Description: Falcarindiol belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. Falcarindiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Falcarindiol has been primarily detected in urine. Within the cell, falcarindiol is primarily located in the membrane (predicted from logP) and cytoplasm. Falcarindiol is a bitter tasting compound that can be found in a number of food items such as garden tomato (var. ), green vegetables, lovage, and carrot. This makes falcarindiol a potential biomarker for the consumption of these food products.
• Synonyms: falcalindiol; falcarindiol; heptadeca-1,9-diene-4,6-diyne-3,8-diol
• PubChem Compound: 5317309
• Last Modified: Dec 23 2021